Cas no 1226804-04-1 (4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one)

4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one structure
1226804-04-1 structure
Product Name:4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one
CAS No:1226804-04-1
MF:C8H8ClN3O
MW:197.621620178223
CID:1102390
PubChem ID:59322362
Update Time:2025-04-20

4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one
    • DTXSID101181800
    • 1226804-04-1
    • 4-chloro-5-ethyl-5,7 dihydro-pyrrolo[2,3-d]pyrimidin-6-one
    • 4-Chloro-5-ethyl-5,7-dihydro-pyrrolo[2,3-d]pyrimidin-6-one
    • SCHEMBL2063184
    • IQKBJMXJOQXLEC-UHFFFAOYSA-N
    • 4-chloro-5-ethyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
    • Inchi: 1S/C8H8ClN3O/c1-2-4-5-6(9)10-3-11-7(5)12-8(4)13/h3-4H,2H2,1H3,(H,10,11,12,13)
    • InChI Key: IQKBJMXJOQXLEC-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=CN=1)NC(C2CC)=O

Computed Properties

  • Exact Mass: 197.0355896g/mol
  • Monoisotopic Mass: 197.0355896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.9Ų
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